Cas no 4670-05-7 (Theaflavin)

• Product Name: Theaflavin
• CAS No: 4670-05-7
• MF: C₂₉H₂₄O₁₂
• MW: 564.493669509888
• MDL: MFCD03427500
• CID: 330379
• PubChem ID: 329758072
• Update Time: 2025-05-20

Theaflavin Chemical and Physical Properties

Names and Identifiers

• Theaflavin
• 3,4,5-trihydroxy-1,8-bis[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]benzo[7]annulen-6-one
• 5H-Benzocyclohepten-5-one,1,8-bis[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-
• 5H-Benzocyclohepten-5-one,1,8-bis[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3...
• Theaflavine
• THEAFLAVINE(P)
• THEAFLAVINE(P) PrintBack
• Theaflavin 1
• (-)-Theaflavin
• Spectrum_000527
• SpecPlus_000296
• Spectrum2_001765
• Spectrum5_000195
• Spectrum4_001488
• Spectrum3_000698
• SPECTRUM200111
• KBioGR_002095
• KBioSS_001007
• BSPBio_002455
• DivK1c_006392
• SPBio_001629
• Theaflavin, analytical standard
• KBio2_001007
• KBio3_001675
• IPMYMEWFZKHGAX-ZKSIBHASSA-
• KBio2_003575
• KBio2_006143
• KBio1_001336
• IPMYMEWFZKHGAX-ZKSIBHASSA-N
• 1,8-Bis(3-alpha,5,7-trihydroxy-2-alpha-chromanyl)-5H-benzocyclohep
• 5H-BENZOCYCLOHEPTEN-5-ONE, 1,8-BIS((2R,3R)-3,5,7-TRIHYDROXY-2H-1-BENZOPYRAN-2-YL)-3,4,6-TRIHYDROXY
• 3,4,5-trihydroxy-1,8-bis[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]-6H-benzo[7]annulen-6-one
• SCHEMBL19551
• 1,8-Bis(3-alpha,5,7-trihydroxy-2-alpha-chromanyl)-5H-benzocyclohepten-5-one
• NS00122617
• 3,4,6-trihydroxy-1,8-bis[(2R,3R)-3,5,7-trihydroxychroman-2-yl]benzo[7]annulen-5-one
• CHEBI:136609
• DTXSID40196916
• NCGC00178645-01
• 3,4,6-Trihydroxy-1,8-bis[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]-5H-benzo[7]annulen-5-one
• InChI=1/C29H24O12/c30-11-3-17(32)15-8-21(36)28(40-23(15)5-11)10-1-13-14(7-20(35)27(39)25(13)26(38)19(34)2-10)29-22(37)9-16-18(33)4-12(31)6-24(16)41-29/h1-7,21-22,28-33,35-37,39H,8-9H2,(H,34,38)/t21-,22-,28-,29-/m1/s1
• 4670-05-7
• SDCCGMLS-0066962.P001
• 1,8-Bis((2R,3R)-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5H-benzocyclohepten-5-one
• AS-77138
• CCG-38815
• A918751
• AKOS016009349
• THEAFLAVINE [MI]
• 3,4,5-trihydroxy-1,8-bis[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-2-yl]-6H-benzocyclohepten-6-one
• MFCD03427500
• 3,4,5-TRIHYDROXY-1,8-BIS((2R,3R)-3,5,7-TRIHYDROXY-2-CHROMANYL)-6-BENZO(7)ANNULENONE
• 3,4,6-Trihydroxy-1,8-bis((2R,3R)-3,5,7-trihydroxychroman-2-yl)-5H-benzo[7]annulen-5-one
• CHEMBL346119
• CS-5885
• PD132145
• UNII-1IA46M0D13
• (4az,7e,9z)-1-((2r,3r)-3,4-dihydro-3,5,7-trihydroxy-2h-chromen-2-yl)-3,4,5-trihydroxy-8-((2r,3r)-3,5,7-trihydroxychroman-2-yl)-6h-benzo[7]annulen-6-one
• T3962
• BDBM50487716
• AC-34090
• GTPL12464
• HY-N0243
• Q415677
• SCHEMBL12240728
• Black tea extract
• 2,8,9-trihydroxy-4,6-bis[(2R,3R)-3,5,7-trihydroxy-3,4-dihydro-2H-1-benzopyran-2-yl]benzo[7]annulen-1-one

• MDL： MFCD03427500
• Inchi： 1S/C29H24O12/c30-11-3-17(32)15-8-21(36)28(40-23(15)5-11)10-1-13-14(7-20(35)27(39)25(13)26(38)19(34)2-10)29-22(37)9-16-18(33)4-12(31)6-24(16)41-29/h1-7,21-22,28-33,35-37,39H,8-9H2,(H,34,38)/t21-,22-,28-,29-/m1/s1
• InChI Key： IPMYMEWFZKHGAX-ZKSIBHASSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C2C(C(=CC(=CC=12)[C@@H]1[C@@H](CC2C(=CC(=CC=2O1)O)O)O)O)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 516.14200
• Monoisotopic Mass: 564.126776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 2
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 998
• XLogP3: 0.6
• Topological Polar Surface Area: 218
• Molecular Weight: 564.5

Experimental Properties

• Color/Form: Powder
• Density: 1.87
• Melting Point: No data available
• Boiling Point: 1003.9°C at 760 mmHg
• Flash Point: 336.5°C
• PSA: 156.91000
• LogP: 3.09660
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Theaflavin Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Flavonoids
• Polyphenols
• Other Chemical Reagents

Additional information on Theaflavin

Theaflavin (CAS No. 4670-05-7): A Comprehensive Overview

Theaflavin (CAS No. 4670-05-7) is a polyphenolic compound primarily found in black tea, derived from the Camellia sinensis plant. This compound is one of the major components responsible for the characteristic color, flavor, and aroma of black tea. Recent research has highlighted the potential health benefits of Theaflavin, making it a subject of interest in both academic and industrial settings.

Theaflavin belongs to a class of compounds known as thearubigins and theaflavins, which are formed during the fermentation process of tea leaves. The chemical structure of Theaflavin includes a complex arrangement of flavan-3-ols, such as catechins, which undergo polymerization and oxidation reactions to form these unique polyphenols. The molecular formula of Theaflavin is C₁₅H₁₂O₇, with a molecular weight of approximately 308.25 g/mol.

In terms of its biological activity, Theaflavin has been extensively studied for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals, which are unstable molecules that can cause cellular damage and contribute to various diseases, including cancer and cardiovascular disease. Research has shown that Theaflavin exhibits potent antioxidant activity, comparable to or even exceeding that of other well-known antioxidants such as vitamin C and E.

Beyond its antioxidant properties, Theaflavin has also been investigated for its potential anti-inflammatory effects. Chronic inflammation is a key factor in the development of many chronic diseases, including arthritis, diabetes, and neurodegenerative disorders. Studies have demonstrated that Theaflavin can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various cell types and animal models.

In the context of cardiovascular health, Theaflavin has shown promise in improving lipid profiles and reducing the risk of atherosclerosis. Atherosclerosis is a condition characterized by the buildup of plaque in the arteries, which can lead to heart attacks and strokes. Research has indicated that Theaflavin can lower levels of low-density lipoprotein (LDL) cholesterol, often referred to as "bad" cholesterol, while increasing levels of high-density lipoprotein (HDL) cholesterol, known as "good" cholesterol.

Theaflavin has also been explored for its potential anti-cancer properties. Several studies have reported that Theaflavin can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for cancer prevention and therapy. Additionally, Theaflavin has been shown to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, thereby limiting tumor growth.

In addition to its health benefits, Theaflavin has found applications in cosmetic formulations due to its skin-protecting properties. Topical application of formulations containing Theaflavin has been shown to reduce oxidative stress and inflammation in the skin, leading to improved skin health and appearance. This makes it a valuable ingredient in anti-aging and skin care products.

Theaflavin's potential therapeutic applications have led to increased interest in its extraction and purification methods. Various techniques have been developed to isolate high-purity Theaflavin from black tea leaves, including solvent extraction, column chromatography, and supercritical fluid extraction. These methods aim to maximize yield while maintaining the integrity and bioactivity of the compound.

In conclusion, Theaflavin (CAS No. 4670-05-7) is a multifaceted compound with a wide range of potential health benefits. Its antioxidant, anti-inflammatory, cardioprotective, anti-cancer, and skin-protecting properties make it a valuable component in both functional foods and pharmaceuticals. Ongoing research continues to uncover new applications for this remarkable compound, further solidifying its importance in the field of natural product chemistry.